Cas no 63820-75-7 (2,5-Dimethylnicotinonitrile)

• Product Name: 2,5-Dimethylnicotinonitrile
• CAS No: 63820-75-7
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 1093652
• PubChem ID: 12356207
• Update Time: 2025-09-17

2,5-Dimethylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylnicotinonitrile
• 2,5-dimethylpyridine-3-carbonitrile
• 3-Cyano-2,5-dimethylpyridine
• 2,5-DIMETHYL-3-PYRIDINECARBONITRILE
• DB-083002
• 63820-75-7
• DTXSID60493777
• SCHEMBL7215518

• Inchi： 1S/C8H8N2/c1-6-3-8(4-9)7(2)10-5-6/h3,5H,1-2H3
• InChI Key： AKAPRMBJNSLUEY-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C(C#N)C=1C

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 1.57008

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2,5-Dimethylnicotinonitrile

2,5-Dimethylnicotinonitrile (CAS No. 63820-75-7): Properties, Applications, and Market Insights

2,5-Dimethylnicotinonitrile (CAS No. 63820-75-7) is a specialized organic compound belonging to the pyridine derivatives family. This compound, with the molecular formula C8H8N2, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both methyl groups and a nitrile functional group in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 2,5-dimethylnicotinonitrile applications is evident from recent trends in scientific literature and patent filings. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection chemicals. With the pharmaceutical industry's increasing focus on nitrogen-containing heterocycles, compounds like 2,5-dimethylnicotinonitrile have become valuable tools for medicinal chemists.

From a chemical properties perspective, 2,5-dimethylnicotinonitrile typically appears as a white to pale yellow crystalline powder. Its physical and chemical characteristics include moderate solubility in common organic solvents and stability under standard storage conditions. These properties make it particularly suitable for various organic synthesis applications, especially in reactions requiring controlled conditions.

The synthesis of 2,5-dimethylnicotinonitrile typically involves pyridine derivative reactions with appropriate nitrile-containing reagents. Modern synthetic approaches emphasize green chemistry principles, reflecting the chemical industry's shift toward more sustainable practices. This aligns with current market demands for environmentally friendly chemical processes and reduced waste generation in manufacturing.

In pharmaceutical applications, 2,5-dimethylnicotinonitrile serves as a key intermediate for developing various bioactive molecules. Its structural features make it particularly valuable for creating compounds with potential central nervous system activity or anti-inflammatory properties. Recent studies have explored its derivatives in addressing current health challenges, contributing to its growing importance in medicinal chemistry research.

The agrochemical sector utilizes 2,5-dimethylnicotinonitrile in developing novel crop protection agents. With increasing global focus on food security and sustainable agriculture, researchers are investigating its derivatives as potential pest control solutions that combine efficacy with environmental safety. This application area has seen particular growth in response to stricter regulations on traditional pesticides.

Market analysis indicates steady growth in demand for 2,5-dimethylnicotinonitrile, driven primarily by the pharmaceutical and agrochemical industries. The compound's global market trends reflect broader patterns in fine chemical consumption, with Asia-Pacific regions showing particularly strong growth. Manufacturers are responding by optimizing production processes to meet both quality standards and cost-effectiveness requirements.

Quality control for 2,5-dimethylnicotinonitrile typically involves advanced analytical techniques such as HPLC analysis and spectroscopic characterization. These methods ensure the compound meets the stringent purity requirements of end-use applications. The industry's emphasis on quality assurance protocols has intensified as regulatory standards for chemical intermediates become more rigorous worldwide.

Storage and handling of 2,5-dimethylnicotinonitrile require standard precautions for organic compounds. Proper chemical storage conditions include protection from moisture and extreme temperatures. While not classified as hazardous under normal conditions, users should follow good laboratory practices when working with this material to ensure safety and maintain product integrity.

Future research directions for 2,5-dimethylnicotinonitrile may explore its potential in emerging fields such as material science applications or catalysis. The compound's structural versatility suggests possible uses in developing advanced materials or as a ligand in catalytic systems. Such applications could open new market opportunities beyond its current pharmaceutical and agrochemical uses.

For researchers and industry professionals seeking 2,5-dimethylnicotinonitrile suppliers, it's essential to evaluate vendors based on technical specifications, batch-to-batch consistency, and regulatory compliance. The compound is available in various purity grades, with higher purity versions commanding premium prices in the market due to their suitability for sensitive applications.

Environmental considerations for 2,5-dimethylnicotinonitrile production focus on waste minimization and energy efficiency. Manufacturers are increasingly adopting green chemistry metrics to assess and improve their processes. This trend responds to both regulatory pressures and growing customer demand for sustainably produced chemicals across all industry sectors.

In conclusion, 2,5-dimethylnicotinonitrile (CAS No. 63820-75-7) represents an important chemical building block with diverse applications in modern chemistry. Its significance in pharmaceutical intermediates and agrochemical development ensures continued research interest and market demand. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemists across multiple disciplines.